N-methyl-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxo-N-phenylacetamide

• IUPAC Name: N-methyl-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxo-N-phenylacetamide
• InChI: InChI=1S/C23H23N3O4/c1-24(17-7-3-2-4-8-17)23(29)22(28)19-15-26(20-10-6-5-9-18(19)20)16-21(27)25-11-13-30-14-12-25/h2-10,15H,11-14,16H2,1H3
• InChI Key: UUZPXOPPBSAULG-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)C(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCOCC4
• Molecular Formula: C23H23N3O4
• Molecular Weight: 405.4 g/mol

Description

N-methyl-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxo-N-phenylacetamide, also known as MMPI, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. MMPI is a potent inhibitor of matrix metalloproteinases (MMPs), a family of enzymes that play an important role in various physiological processes, including tissue remodeling, wound healing, and angiogenesis.

Scientific Research Applications

Synthesis and Structural Characterization

Research has explored the synthesis and crystallographic analysis of compounds structurally related to N-methyl-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxo-N-phenylacetamide. These studies involve the one-pot synthesis of morpholinoacetamide derivatives, highlighting the methods for achieving good yields and characterizing compounds using X-ray diffraction and spectroscopic techniques. Such research underscores the importance of detailed structural analysis in understanding the properties and potential applications of these compounds (Bai et al., 2011).

Biological Activities

Antimicrobial and Antifungal Applications

Several studies have reported on the antimicrobial and antifungal properties of morpholinoacetamide derivatives. For instance, compounds synthesized from morpholinoethoxyphenylacetamide have shown promising in vitro activity against a range of fungal and bacterial strains. These findings are significant for the development of new antimicrobial agents with potential clinical applications (Jayadevappa et al., 2012).

Anticancer Applications

Research into the therapeutic effects of morpholinoacetamide derivatives has also extended into the field of oncology. Compounds with the morpholinoacetamide structure have been evaluated for their potential in treating cancers, particularly those deficient in certain tumor suppressor genes. The optimization of these compounds for selectivity and efficacy highlights the ongoing efforts to develop targeted cancer therapies (Certal et al., 2014).

Corrosion Inhibition

Another interesting application of N-methyl-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxo-N-phenylacetamide related compounds is in corrosion inhibition. Studies have demonstrated that morpholinoacetamide derivatives can serve as effective corrosion inhibitors for metals in acidic environments. This research is crucial for industries seeking to protect infrastructure and machinery against corrosive damage (Nasser & Sathiq, 2016).